Cas no 392293-00-4 (ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 392293-00-4
• MF: C₁₈H₂₂N₄O₄S₂
• MW: 422.521681308746
• CID: 5989163
• PubChem ID: 3403308
• Update Time: 2025-06-26

ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• ethyl 4-(2-((5-(3-methylbutanamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[[5-[(3-methyl-1-oxobutyl)amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]amino]-, ethyl ester
• AKOS024576686
• ethyl 4-(2-{[5-(3-methylbutanamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
• SR-01000005957
• Oprea1_371245
• 392293-00-4
• F0417-0254
• Ethyl 4-[[2-[[5-(3-methylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• SR-01000005957-1

• Inchi： 1S/C18H22N4O4S2/c1-4-26-16(25)12-5-7-13(8-6-12)19-15(24)10-27-18-22-21-17(28-18)20-14(23)9-11(2)3/h5-8,11H,4,9-10H2,1-3H3,(H,19,24)(H,20,21,23)
• InChI Key： LRFBPYZVLAOHCA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(=O)CC(C)C)S2)=O)C=C1

Computed Properties

• Exact Mass: 422.108
• Monoisotopic Mass: 422.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 164Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Recent Advances in the Study of Ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS: 392293-00-4)

Ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS: 392293-00-4) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and benzoate moieties, has shown promising potential in various therapeutic applications, particularly in the development of antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The synthesis of ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate involves a multi-step process that includes the coupling of 1,3,4-thiadiazole derivatives with benzoate esters. Researchers have reported improved yields and purity through the use of novel catalysts and solvent systems. The compound's structural complexity and functional groups make it a valuable scaffold for further derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance its pharmacological properties.

In vitro studies have demonstrated that ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve the disruption of microbial cell wall synthesis and interference with essential enzymatic pathways. Additionally, preliminary data suggest that the compound may also possess anti-inflammatory and immunomodulatory effects, broadening its potential therapeutic applications.

Recent preclinical evaluations have highlighted the compound's efficacy in animal models of infection and cancer. For instance, in a murine model of Staphylococcus aureus infection, treatment with ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate resulted in a significant reduction in bacterial load and improved survival rates. Similarly, in cancer models, the compound has shown the ability to inhibit tumor growth and metastasis, possibly through the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Despite these promising findings, challenges remain in the development of ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and formulation studies. Researchers are also exploring the potential of combining this compound with other drugs to enhance its efficacy and reduce the likelihood of resistance development.

In conclusion, ethyl 4-(2-{5-(3-methylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate represents a promising candidate for the development of novel antimicrobial and anticancer therapies. Ongoing research efforts are focused on refining its pharmacological profile and advancing it through the drug development pipeline. Future studies will be critical in determining its clinical potential and translating these findings into therapeutic applications.